Cas no 22491-88-9 (1-Piperidinyloxy,2,2,6,6-tetramethyl-4-[(1-oxooctyl)oxy]-)

1-Piperidinyloxy,2,2,6,6-tetramethyl-4-[(1-oxooctyl)oxy]- structure
22491-88-9 structure
Product Name:1-Piperidinyloxy,2,2,6,6-tetramethyl-4-[(1-oxooctyl)oxy]-
CAS No:22491-88-9
MF:C17H32NO3
MW:298.440885543823
CID:255052
PubChem ID:152451
Update Time:2025-04-19

1-Piperidinyloxy,2,2,6,6-tetramethyl-4-[(1-oxooctyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinyloxy,2,2,6,6-tetramethyl-4-[(1-oxooctyl)oxy]-
    • (1-λ<sup>1</sup>-oxidanyl-2,2,6,6-tetramethylpiperidin-4-yl) octanoate
    • [2,2,6,6-Tetramethyl-4-(octanoyloxy)piperidin-1-yl]oxidanyl
    • 22491-88-9
    • DTXSID10177015
    • 2,2,6,6-Tetramethyl-4-capryloyl-oxypiperidine-1-oxyl
    • 2,2,6,6-Tcopo
    • 1-Piperidinyloxy, 2,2,6,6-tetramethyl-4-((1-oxooctyl)oxy)-
    • Inchi: 1S/C17H32NO3/c1-6-7-8-9-10-11-15(19)21-14-12-16(2,3)18(20)17(4,5)13-14/h14H,6-13H2,1-5H3
    • InChI Key: QODOVAKWRHRQEC-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCC)=O)C1CC(C)(C)N(C(C)(C)C1)[O] |^1:20|

Computed Properties

  • Exact Mass: 298.238
  • Monoisotopic Mass: 298.238
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 30.5Ų
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